1-Fluorosulfonyloxy-3-[2-(methylamino)-2-oxoethoxy]benzene

• IUPAC Name: 1-fluorosulfonyloxy-3-[2-(methylamino)-2-oxoethoxy]benzene
• InChI: InChI=1S/C9H10FNO5S/c1-11-9(12)6-15-7-3-2-4-8(5-7)16-17(10,13)14/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: BKZXIPKGGHBBAE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)COC1=CC(=CC=C1)OS(=O)(=O)F
• Molecular Formula: C9H10FNO5S
• Molecular Weight: 263.24 g/mol

Description

1-Fluorosulfonyloxy-3-[2-(methylamino)-2-oxoethoxy]benzene is a chemical compound that is likely to be used in organic synthesis. It is a part of the sulfonyl fluorides family, which has found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science.

Synthesis Analysis

The synthesis of such compounds often involves direct fluorosulfonylation with fluorosulfonyl radicals. This approach has emerged as a concise and efficient method for producing sulfonyl fluorides. The generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides has been a subject of recent advances.

Scientific Research Applications

Synthesis of Optically Active Compounds

A study by E. Fritz-Langhals (1994) presents a simple synthesis method for optically active 1-fluoroalkyl benzenes with electron withdrawing substituents. This method involves converting optically active 1-hydroxyalkyl benzenes into methanesulfonates, which are then converted into optically active 1-fluoroalkyl benzenes using a fluorinating agent. This process highlights the utility of fluorine-containing compounds in synthesizing optically active molecules, which can be essential in pharmaceuticals and materials science (E. Fritz-Langhals, 1994).

Development of Fluorinated Membranes

In the field of energy, Dong-Hyeon Kim, I. Park, and Dong-Hoon Lee (2020) conducted research on fluorinated sulfonated poly (arylene ether)s bearing semi-crystalline structures for highly conducting and stable proton exchange membranes. Their work involves the synthesis of fluorinated sulfonated semi-crystalline poly (arylene ether) copolymers, showing potential in replacing commercial membranes due to their excellent chemical, mechanical, thermal, and electrochemical stability (Dong-Hyeon Kim, I. Park, & Dong-Hoon Lee, 2020).

Fluorination Reactions and Green Fluorophores

Teruo Beppu et al. (2015) explored the use of benzene derivatives, specifically 2,5-bis(methylsulfonyl)-1,4-diaminobenzene, for green fluorophores. Their study emphasizes the compound's high fluorescence emission, photostability, and solvent- and pH-independent properties, making it suitable for imaging applications and displays. This demonstrates the role of fluorine-containing benzene derivatives in developing novel luminescent materials (Teruo Beppu et al., 2015).